N'-[2-(4-fluorophenyl)acetyl]-4-methyloxane-4-carbohydrazide

• IUPAC Name: N'-[2-(4-fluorophenyl)acetyl]-4-methyloxane-4-carbohydrazide
• InChI: InChI=1S/C15H19FN2O3/c1-15(6-8-21-9-7-15)14(20)18-17-13(19)10-11-2-4-12(16)5-3-11/h2-5H,6-10H2,1H3,(H,17,19)(H,18,20)
• InChI Key: KZASDZLVYUIOOB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCOCC1)C(=O)NNC(=O)CC2=CC=C(C=C2)F
• Molecular Formula: C15H19FN2O3
• Molecular Weight: 294.32 g/mol

Description

N’-[2-(4-fluorophenyl)acetyl]-4-methyloxane-4-carbohydrazide is a synthetic organic compound characterized by its unique chemical structure. This compound features a fluorophenyl group, an oxane ring, and a carbohydrazide moiety, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[2-(4-fluorophenyl)acetyl]-4-methyloxane-4-carbohydrazide typically involves the following steps:

Formation of the Fluorophenyl Acetyl Intermediate: This step involves the acylation of 4-fluoroaniline with acetyl chloride to form 4-fluoroacetylaniline.

Oxane Ring Formation: The oxane ring is introduced through a cyclization reaction involving appropriate reagents and conditions.

Carbohydrazide Formation: The final step involves the reaction of the oxane intermediate with hydrazine to form the carbohydrazide moiety.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions efficiently.

Chemical Reactions Analysis

Types of Reactions

N’-[2-(4-fluorophenyl)acetyl]-4-methyloxane-4-carbohydrazide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The fluorophenyl group can undergo substitution reactions with various nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are commonly used.

Substitution: Nucleophiles like amines and thiols can be used under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can result in various substituted derivatives.

Scientific Research Applications

N’-[2-(4-fluorophenyl)acetyl]-4-methyloxane-4-carbohydrazide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N’-[2-(4-fluorophenyl)acetyl]-4-methyloxane-4-carbohydrazide involves its interaction with specific molecular targets. The fluorophenyl group may interact with enzymes or receptors, while the oxane ring and carbohydrazide moiety contribute to its overall activity. The exact pathways and targets are subjects of ongoing research.

Comparison with Similar Compounds

Similar Compounds

• N-(4-fluorophenyl)-2-hydroxy-N-isopropylacetamide
• N-(4-acetyl-2-fluorophenyl)acetamide
• N-(4-(4-bromophenyl)thiazol-2-yl)-2-chloroacetamide

Uniqueness

N’-[2-(4-fluorophenyl)acetyl]-4-methyloxane-4-carbohydrazide is unique due to its specific combination of a fluorophenyl group, an oxane ring, and a carbohydrazide moiety. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications.